Cas no 13037-05-3 (Ethyl 2-Pyridyldithiocarbamate)

Ethyl 2-Pyridyldithiocarbamate is a dithiocarbamate derivative with the molecular formula C8H10N2S2. It serves as a versatile reagent in organic synthesis, particularly in the formation of disulfide bonds and as a ligand in coordination chemistry. The compound is valued for its ability to act as a protecting group for thiols and as a crosslinking agent in polymer chemistry. Its pyridyl moiety enhances reactivity and selectivity in metal chelation, making it useful in analytical applications. The product exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reaction systems. Its well-defined structure ensures consistent performance in synthetic and catalytic processes.
Ethyl 2-Pyridyldithiocarbamate structure
13037-05-3 structure
Product name:Ethyl 2-Pyridyldithiocarbamate
CAS No:13037-05-3
MF:C8H10N2S2
MW:198.308398723602
MDL:MFCD00059104
CID:119213
PubChem ID:87575185

Ethyl 2-Pyridyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,N-2-pyridinyl-, ethyl ester
    • Ethyl 2-Pyridyldithiocarbamate
    • ethyl N-pyridin-2-ylcarbamodithioate
    • 2-Pyridyldithiocarbamic Acid Ethyl Ester
    • ethyl pyridin-2-yldithiocarbamate
    • Ethyl-2-aminopyridyldithiocarbamat
    • P1078
    • ethyl pyridin-2-ylcarbamodithioate
    • Pyridyldithiocarbamicacidethylester
    • Carbamodithioic acid, 2-pyridinyl-, ethyl ester (9CI)
    • 2-PYRIDYLDITHIOCARBAMIC ACID ETHYL ESTER 98+%
    • FT-0693355
    • ZCXHKAIAVJUBPJ-UHFFFAOYSA-N
    • MFCD00059104
    • T71699
    • ethylpyridin-2-ylcarbamodithioate
    • N-(pyridin-2-yl)(ethylsulfanyl)carbothioamide
    • 2-PYRIDYLDITHIOCARBAMICACIDETHYLESTER
    • CS-0444221
    • Carbamodithioic acid, N-2-pyridinyl-, ethyl ester
    • DTXSID50480797
    • 13037-05-3
    • AKOS027320113
    • AS-68077
    • SCHEMBL1520584
    • N-(PYRIDIN-2-YL)ETHYLSULFANYLCARBOTHIOAMIDE
    • MDL: MFCD00059104
    • Inchi: InChI=1S/C8H10N2S2/c1-2-12-8(11)10-7-5-3-4-6-9-7/h3-6H,2H2,1H3,(H,9,10,11)
    • InChI Key: ZCXHKAIAVJUBPJ-UHFFFAOYSA-N
    • SMILES: CCSC(NC1=CC=CC=N1)=S

Computed Properties

  • Exact Mass: 198.02900
  • Monoisotopic Mass: 198.02854067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.3Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined.
  • Density: 1.287
  • Melting Point: 61.0 to 65.0 deg-C
  • Boiling Point: 316.651°C at 760 mmHg
  • Flash Point: 145.305°C
  • Refractive Index: 1.684
  • PSA: 82.31000
  • LogP: 2.60450
  • Solubility: Not determined

Ethyl 2-Pyridyldithiocarbamate Security Information

Ethyl 2-Pyridyldithiocarbamate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-Pyridyldithiocarbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D745376-5g
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester
13037-05-3 98.0%
5g
$360 2024-06-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156149-1g
Ethyl 2-Pyridyldithiocarbamate
13037-05-3 >98.0%(T)
1g
¥271.90 2023-09-03
eNovation Chemicals LLC
D745376-1g
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester
13037-05-3 98.0%
1g
$175 2024-06-08
1PlusChem
1P000USK-5g
Carbamodithioic acid, N-2-pyridinyl-, ethyl ester
13037-05-3 >98.0%(T)
5g
$253.00 2025-02-18
abcr
AB141424-1g
2-Pyridyldithiocarbamic acid ethyl ester, 98%; .
13037-05-3 98%
1g
€104.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1514888-5g
Ethyl pyridin-2-ylcarbamodithioate
13037-05-3 98%
5g
¥1019.00 2024-08-09
A2B Chem LLC
AA39108-5g
2-Pyridyldithiocarbamic acid ethyl ester
13037-05-3 >98.0%(T)
5g
$162.00 2024-04-20
TRC
E926893-50mg
Ethyl 2-Pyridyldithiocarbamate
13037-05-3
50mg
$ 50.00 2022-06-05
TRC
E926893-100mg
Ethyl 2-Pyridyldithiocarbamate
13037-05-3
100mg
$ 65.00 2022-06-05
A2B Chem LLC
AA39108-1g
2-Pyridyldithiocarbamic acid ethyl ester
13037-05-3 >98.0%(T)
1g
$80.00 2024-04-20

Additional information on Ethyl 2-Pyridyldithiocarbamate

Comprehensive Guide to Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3): Properties, Applications, and Innovations

Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3) is a specialized organic compound widely recognized for its unique dithiocarbamate functional group and pyridine ring structure. This compound has garnered significant attention in scientific research and industrial applications due to its versatile reactivity and role as a chelating agent. In this article, we delve into its molecular characteristics, synthesis methods, and cutting-edge applications, addressing common queries such as "What is Ethyl 2-Pyridyldithiocarbamate used for?" and "How does Ethyl 2-Pyridyldithiocarbamate interact with metal ions?".

The chemical structure of Ethyl 2-Pyridyldithiocarbamate features a pyridyl group bonded to a dithiocarbamate moiety, which enhances its ability to form stable complexes with transition metals. This property makes it invaluable in analytical chemistry, particularly in spectrophotometric analysis and trace metal detection. Researchers frequently explore its use in environmental monitoring, where it aids in the quantification of heavy metals in water and soil samples. Recent studies highlight its potential in green chemistry initiatives, aligning with global trends toward sustainable laboratory practices.

In the pharmaceutical sector, Ethyl 2-Pyridyldithiocarbamate has been investigated for its bioactivity and potential as a drug intermediate. Its ability to modulate enzyme activity and interact with biological thiols has sparked interest in medicinal chemistry. For instance, it has been studied in the context of antioxidant and anti-inflammatory applications, though further clinical validation is required. Users searching for "Ethyl 2-Pyridyldithiocarbamate in drug development" will find this compound's mechanistic insights particularly relevant.

From a synthetic perspective, the production of Ethyl 2-Pyridyldithiocarbamate typically involves the reaction of 2-aminopyridine with carbon disulfide in the presence of a base, followed by ethylation. Optimizing this process for higher yield and purity remains a focus area, as demand grows for high-grade reagents in material science and nanotechnology. Innovations in catalytic methods and solvent-free synthesis are also being explored to reduce environmental impact.

Beyond laboratories, Ethyl 2-Pyridyldithiocarbamate finds niche applications in polymer chemistry as a chain transfer agent and in surface modification techniques. Its role in creating functionalized nanomaterials is another hot topic, especially for sensors and catalysts. As industries seek answers to "How to improve material durability using Ethyl 2-Pyridyldithiocarbamate?", this compound's multifunctionality continues to inspire novel solutions.

Safety and handling of Ethyl 2-Pyridyldithiocarbamate adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its stability under various pH and temperature conditions is frequently discussed in chemical forums. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizers.

In summary, Ethyl 2-Pyridyldithiocarbamate (CAS No. 13037-05-3) exemplifies the intersection of fundamental research and applied science. Its adaptability across disciplines—from environmental analysis to advanced material engineering—ensures its relevance in evolving technological landscapes. For those querying "Where to buy Ethyl 2-Pyridyldithiocarbamate?", reputable chemical suppliers often provide tailored grades to meet specific research needs. Future advancements may further expand its utility, solidifying its status as a cornerstone in modern chemistry.

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